Cas no 67953-76-8 (1-Hydroxyethanediphosphonic acid potassiumsalt)

• Product Name: 1-Hydroxyethanediphosphonic acid potassiumsalt
• CAS No: 67953-76-8
• MF: C₂H₄K₄O₇P₂
• MW: 358.389686584473
• CID: 58673
• PubChem ID: 26938
• Update Time: 2025-06-08

1-Hydroxyethanediphosphonic acid potassiumsalt Chemical and Physical Properties

Names and Identifiers

• Potassium salt of（1-HydroxyEthylidene） Diphosphonate
• (1-hydroxyethylidene)bisphosphonic acid, potassium salt
• Phosphonic acid, (1-hydroxyethylidene)bis-, potassium salt
• Phosphonic acid, (1-hydroxyethylidine)bis-, potassium salt
• 1-HYDROXYETHANEDIPHOSPHONIC ACID POTASSIUM SALT
• 1-Hydroxyethylidene-1,1-bis-(phosphonic acid) monopotassium salt
• 1-Hydroxyethane-1,1-diphosphonic acid potassium salt
• Potassium salt of 1-Hydroxy Ethylidene-1,1- Diphosphonic Acid (HEDPKx)
• Potassium salt of 1-Hydroxy Ethylidene-1,1-Diphosphonic Acid
• HEDP.Kx
• potassium 1-hydroxyethylidene diphosphonate
• Potassium salt of 1-Hydroxy Ethylidene-1,1-Diphosphonic Acid (HEDP·Kx)
• DHQZXBINJKHIPR-UHFFFAOYSA-J
• DIPHOSPHONIC ACID, (1-HYDROXYETHYLIDENE)-, TETRAPOTASSIUM SALT
• UNII-CVI36ET72E
• TETRAPOTASSIUM 1-HYDROXYETHANE-1,1-DIPHOSPHONATE
• CVI36ET72E
• EINECS 267-956-0
• Hydroxyethylidene diphosphonic acid, potassium salt
• W-110396
• EINECS 238-928-5
• DTXSID3029732
• Tetrapotassium (1-hydroxyethylidene)bisphosphonate
• Phosphonic acid, P,P'-(1-hydroxyethylidene)bis-, potassium salt (1:?)
• Potassium(1-hydroxyethane-1,1-diyl)bis(phosphonate)
• 1-Hydroxylethanediphosphonic acid, potassium salt
• Phosphonic acid, P,P'-(1-hydroxyethylidene)bis-, potassium salt (1:4)
• Tetrapotassium etidronate
• Ethane-1-hydroxy-1,1-diphosphonic acid, tetrapotassium salt
• NS00076266
• Phosphonic acid, (1-hydroxyethylidene)bis-, tetrapotassium salt
• tetrapotassium (1-hydroxyethane-1,1-diyl)bis(phosphonate)
• 67953-76-8
• Potassium salt of(1-hydroxyethylidene)diphosphonate
• tetrapotassium;1,1-diphosphonatoethanol
• (1-Hydroxyethylidene)diphosphonic acid, tetrapotassium salt
• potassium 1-hy-droxyethane-1,1-diphosphonate
• EC 267-956-0
• Phosphonic acid, (1-hydroxyethylidene) bis-, potassium salt
• Tetrapotassium(1-hydroxyethylidene)bisphosphonate
• POTASSIUM ETIDRONATE
• Potassium (1-hydroxyethane-1,1-diyl)bis(phosphonate)
• 14860-53-8
• (1-HYDROXYETHYLIDENE) BISPHOSPHONIC ACID, TETRAPOTASSIUM SALT
• Q27275845
• 1-Hydroxyethanediphosphonic acid potassiumsalt

• Inchi： 1S/C2H8O7P2.4K/c1-2(3,10(4,5)6)11(7,8)9;;;;/h3H,1H3,(H2,4,5,6)(H2,7,8,9);;;;/q;4*+1/p-4
• InChI Key： DHQZXBINJKHIPR-UHFFFAOYSA-J
• SMILES： [K+].[K+].[K+].[K+].P(C(C)(O)P(=O)([O-])[O-])(=O)([O-])[O-]

Computed Properties

• Exact Mass: 357.79800
• Monoisotopic Mass: 357.798
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147A^2

Experimental Properties

• Color/Form: Colorless or yellowish transparent liquid
• Boiling Point: 578.8ºC at 760mmHg
• Flash Point: 303.8ºC
• PSA: 166.23000
• LogP: 0.76060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Bisphosphonates

Additional information on 1-Hydroxyethanediphosphonic acid potassiumsalt

1-Hydroxyethanediphosphonic Acid Potassium Salt (CAS No. 67953-76-8)

1-Hydroxyethanediphosphonic acid potassium salt (CAS No. 67953-76-8) is a versatile compound with significant applications in various fields, including pharmaceuticals, environmental science, and materials science. This compound is a potassium salt of 1-hydroxyethanediphosphonic acid (HEDP), which is known for its excellent chelating properties and ability to form stable complexes with metal ions. The potassium salt form enhances its solubility and stability, making it suitable for a wide range of applications.

In the pharmaceutical industry, 1-Hydroxyethanediphosphonic acid potassium salt has gained attention for its potential therapeutic uses. Recent studies have explored its role in the treatment of bone diseases such as osteoporosis and Paget's disease. The compound's ability to inhibit bone resorption by binding to hydroxyapatite in bone tissue makes it a valuable candidate for developing new osteoporosis treatments. Additionally, its anti-inflammatory properties have been investigated for potential use in managing inflammatory conditions.

Environmental applications of 1-Hydroxyethanediphosphonic acid potassium salt are also noteworthy. The compound is used as an effective scale inhibitor in industrial water treatment systems, preventing the formation of calcium and iron scales that can clog pipes and reduce system efficiency. Its biodegradability and low toxicity make it an environmentally friendly alternative to traditional scale inhibitors. Research has shown that HEDP can effectively reduce the formation of calcium carbonate and calcium sulfate scales, thereby extending the lifespan of industrial equipment and reducing maintenance costs.

In materials science, 1-Hydroxyethanediphosphonic acid potassium salt is utilized in the synthesis of advanced materials such as coatings and ceramics. Its ability to form stable complexes with metal ions allows it to be used as a modifier or stabilizer in these materials, enhancing their performance and durability. For example, it has been used to improve the adhesion of coatings to metal surfaces and to enhance the mechanical properties of ceramic materials.

The chemical structure of 1-Hydroxyethanediphosphonic acid potassium salt consists of a central carbon atom bonded to two phosphonic acid groups and one hydroxyl group. The presence of these functional groups contributes to its high chelating capacity and reactivity. The potassium salt form ensures that the compound is highly soluble in water, making it easy to handle and apply in various formulations.

Recent advancements in analytical techniques have enabled more detailed studies of the properties and behavior of 1-Hydroxyethanediphosphonic acid potassium salt. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided insights into its molecular structure and interactions with metal ions. These techniques have also helped in understanding the mechanisms by which HEDP exerts its biological effects, such as bone resorption inhibition.

The safety profile of 1-Hydroxyethanediphosphonic acid potassium salt is well-documented. It is generally considered safe for use in pharmaceuticals and industrial applications due to its low toxicity and biodegradability. However, like any chemical compound, it should be handled with appropriate precautions to ensure worker safety and environmental protection.

In conclusion, 1-Hydroxyethanediphosphonic acid potassium salt (CAS No. 67953-76-8) is a multifunctional compound with a wide range of applications across various industries. Its unique chemical properties make it an essential component in pharmaceuticals, environmental science, and materials science. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in modern scientific and industrial practices.